Cas no 211678-36-3 (POLY((P-PHENYLENEVINYLENE)-ALT-(2-METHO&)

• Product Name: POLY((P-PHENYLENEVINYLENE)-ALT-(2-METHO&
• CAS No: 211678-36-3
• MF: (C₂₅H₃₂O₂)n
• CID: 911227
• Update Time: 2025-05-20

POLY((P-PHENYLENEVINYLENE)-ALT-(2-METHO& Chemical and Physical Properties

Names and Identifiers

• POLY((P-PHENYLENEVINYLENE)-ALT-(2-METHO&

• MDL： MFCD05665553

Computed Properties

• Isotope Atom Count: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Color/Form: Black brown solid
• Solubility: chloroform: soluble
• Solubility: Not determined

POLY((P-PHENYLENEVINYLENE)-ALT-(2-METHO& Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on POLY((P-PHENYLENEVINYLENE)-ALT-(2-METHO&

POLY((P-PHENYLENEVINYLENE)-ALT-(2-METHO) - A Comprehensive Overview

POLY((P-PHENYLENEVINYLENE)-ALT-(2-METHO), also known by its CAS number 211678-36-3, is a fascinating compound that has garnered significant attention in the field of materials science and organic electronics. This polymer exhibits unique properties that make it highly suitable for various applications, particularly in optoelectronic devices. The compound's structure, which alternates between p-phenylenevinylene and 2-methoxy groups, contributes to its exceptional electronic and optical characteristics.

Recent studies have highlighted the potential of POLY((P-PHENYLENEVINYLENE)-ALT-(2-METHO) in advancing the performance of organic light-emitting diodes (OLEDs). Researchers have demonstrated that this polymer can significantly enhance the efficiency and stability of OLEDs, making it a promising candidate for next-generation display technologies. The alternating structure of the polymer allows for efficient charge transport and emission properties, which are critical for high-performance devices.

One of the key advantages of POLY((P-PHENYLENEVINYLENE)-ALT-(2-METHO) is its ability to emit light across a wide range of wavelengths. This property has led to its exploration in applications such as flexible displays, wearable electronics, and energy-efficient lighting solutions. Moreover, the compound's stability under various environmental conditions ensures its reliability in real-world applications.

The synthesis of POLY((P-PHENYLENEVINYLENE)-ALT-(2-METHO) involves a carefully controlled polymerization process that ensures uniformity in the alternating structure. Recent advancements in polymerization techniques have enabled the production of high-purity samples with consistent properties. This has been instrumental in unlocking the full potential of this compound in both academic research and industrial applications.

In addition to its use in OLEDs, POLY((P-PHENYLENEVINYLENE)-ALT-(2-METHO) has shown promise in other areas such as photovoltaics and sensors. Its ability to absorb and emit light efficiently makes it a valuable material for energy harvesting devices. Furthermore, ongoing research is exploring its potential in bio-related applications, such as biosensors and drug delivery systems.

The unique combination of electronic, optical, and mechanical properties of POLY((P-PHENYLENEVINYLENE)-ALT-(2-METHO) positions it as a versatile material with a wide range of applications. As researchers continue to uncover new insights into its behavior and performance, this compound is expected to play an increasingly important role in the development of advanced materials and technologies.

In conclusion, POLY((P-PHENYLENEVINYLENE)-ALT-(2-METHO) (CAS No. 211678-36-3) is a groundbreaking material that has already demonstrated its potential in various fields. With ongoing research and development efforts, this compound is poised to revolutionize industries ranging from electronics to energy and beyond.